Cas no 114772-35-9 ([1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl-)

• Product Name: [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl-
• CAS No: 114772-35-9
• MF: C₁₄H₁₁ClO
• MW: 230.689543008804
• CID: 4458916
• PubChem ID: 14425666
• Update Time: 2025-10-22

[1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl-
• 4'-Methylbiphenyl-2-carbonyl chloride
• 4-METHYL-[1,1-BIPHENYL]-2-CARBONYL CHLORIDE
• 4'-Methylbiphenyl-2-carbonylchloride
• 2-(4-methylphenyl)benzoyl chloride
• SCHEMBL1580001
• 4-tolylbenzoylchloride
• 4'-METHYL-[1,1'-BIPHENYL]-2-CARBONYL CHLORIDE
• 114772-35-9
• DTXSID50560149
• 4'-methyl-1,1'-biphenyl-2-carbonyl chloride
• MFCD15523789
• CWYDJVNQLOTFNE-UHFFFAOYSA-N
• 4'-Methyl[1,1'-biphenyl]-2-carbonyl chloride

• MDL： MFCD15523789
• Inchi： 1S/C14H11ClO/c1-10-6-8-11(9-7-10)12-4-2-3-5-13(12)14(15)16/h2-9H,1H3
• InChI Key： CWYDJVNQLOTFNE-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2)=CC=CC=C1C(Cl)=O

Computed Properties

• Exact Mass: 230.0498427Da
• Monoisotopic Mass: 230.0498427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Additional information on [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl-

[1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl-

The compound with CAS No. 114772-35-9, commonly referred to as [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl-, is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which consists of a biphenyl system with a carbonyl chloride group at the 2-position and a methyl substituent at the 4' position of the biphenyl ring system. The biphenyl framework provides a rigid and planar structure, while the carbonyl chloride group introduces reactivity and functional versatility.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl- through various routes. One notable approach involves the Friedel-Crafts acylation reaction, where a methyl-substituted biphenyl derivative is subjected to acylation using an appropriate acyl chloride in the presence of a Lewis acid catalyst. This method not only ensures high yields but also allows for precise control over the substitution pattern on the biphenyl ring system.

The chemical properties of [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl- make it an attractive candidate for applications in polymer science and drug discovery. The carbonyl chloride group is highly reactive and can undergo nucleophilic acyl substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This reactivity has been exploited in the synthesis of functional polymers and biologically active molecules.

Recent studies have highlighted the potential of [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl- as a precursor for advanced materials with tailored electronic properties. For instance, researchers have successfully incorporated this compound into conjugated polymer systems to enhance their charge transport characteristics. These findings underscore its importance in the development of next-generation electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs).

In addition to its role in materials science, [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl- has shown promise in medicinal chemistry. Its ability to form stable amides with biologically relevant amines has led to its use in drug design efforts targeting various therapeutic areas. For example, derivatives of this compound have been investigated for their potential as inhibitors of enzymes involved in cancer progression.

The synthesis and characterization of [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl- have been extensively studied using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided valuable insights into its molecular structure and reactivity patterns.

In conclusion, [1,1'-Biphenyl]-2-carbonyl chloride, 4'-methyl- is a versatile compound with significant potential in multiple fields of chemistry and materials science. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel materials and therapeutic agents.